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Compound of Interest

Compound Name: Methyl penta-2,4-dienoate

Cat. No.: B075137 Get Quote

Essential Safety and Handling Guide for Methyl
penta-2,4-dienoate
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of Methyl penta-2,4-dienoate, tailored for researchers, scientists, and

drug development professionals. Following these procedures is critical for ensuring laboratory

safety.

Hazard Identification and Quantitative Data
Methyl penta-2,4-dienoate is a flammable liquid that can cause irritation to the eyes, skin, and

respiratory system.[1][2] Vapors may be heavy enough to travel a significant distance to an

ignition source and cause a flashback.[1]
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Property Value Source

Molecular Formula C₆H₈O₂ [3]

Molecular Weight 112.13 g/mol [3][4]

Appearance Clear, slightly yellow liquid [1]

Boiling Point 135.2°C at 760 mmHg [5]

Flash Point 46.4°C [5]

Density 0.936 g/cm³ [5]

Storage Temperature -20°C [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn

where there is a splash

hazard.[1][6][7]

To protect against splashes

and vapors that can cause eye

irritation.[1]

Skin Protection

Compatible chemical-resistant

gloves.[1] A lab coat or other

protective clothing should be

worn to prevent skin contact.

[6][8]

To prevent skin irritation upon

contact. Disposable gloves are

often preferred to avoid issues

with decontamination.

Respiratory Protection

A government-approved

respirator should be used,

especially when ventilation is

inadequate.[1][9] The specific

type of respirator and cartridge

should be chosen based on

the potential airborne

concentration.

To protect against inhalation of

irritating vapors.[8]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential for minimizing risks associated with

Methyl penta-2,4-dienoate.

1. Engineering Controls:

Always handle this chemical in a well-ventilated area with a mechanical exhaust system,

such as a chemical fume hood.[1][8]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][8][9]

2. Handling Procedures:

Avoid breathing vapors and prevent contact with eyes, skin, and clothing.[1][10]
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Use non-sparking tools and take precautionary measures against static discharge.[1][10][11]

Keep the container tightly closed when not in use.[1][12]

Keep away from heat, sparks, and open flames.[1][11][12]

3. Hygiene Measures:

Wash hands thoroughly with soap and water after handling.[1][9]

Contaminated clothing should be removed immediately and washed before reuse.[1][8]

Emergency Procedures
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Emergency Situation First Aid and Response Measures

In case of a Spill

Evacuate the area and shut off all sources of

ignition.[1] Wear appropriate PPE, including a

respirator, chemical safety goggles, and

chemical-resistant gloves and boots.[1] Absorb

the spill with an inert material (e.g., sand,

vermiculite) and place it in a suitable, closed

container for disposal.[8][12]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, while holding the

eyelids open.[1][9] Seek immediate medical

attention.

Skin Contact

Immediately wash the affected skin with plenty

of soap and water.[1][9] Remove contaminated

clothing. If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air.[9][12] If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration. Seek immediate medical attention.

Ingestion

If the person is conscious, wash out their mouth

with water.[1] Do not induce vomiting.[9] Call a

physician immediately.[1]

Disposal Plan
All waste materials, including the chemical itself, any contaminated absorbent materials, and

empty containers, must be disposed of in accordance with all applicable federal, state, and

local environmental regulations.[1] Contact a licensed professional waste disposal service to

ensure proper disposal. Empty containers may retain product residue and can be hazardous.[8]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Methyl penta-2,4-dienoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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